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Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343 Get Quote

Disclaimer: This document provides a summary of publicly available information on 2,3-
Dimethylbut-3-enal (CAS 80719-79-5). A comprehensive literature search revealed a

significant lack of specific experimental data for this compound. The majority of the presented

properties are computationally predicted, and no detailed experimental protocols for its

synthesis or biological studies were found. Therefore, this guide outlines the available

information and highlights areas where data is absent.

Compound Identification and Computed Properties
2,3-Dimethylbut-3-enal is an organic compound with the molecular formula C₆H₁₀O.[1][2] It

belongs to the class of unsaturated aldehydes.

Table 1: Compound Identification

Identifier Value

CAS Number 80719-79-5

IUPAC Name 2,3-dimethylbut-3-enal[2]

Molecular Formula C₆H₁₀O[1][2]

Molecular Weight 98.14 g/mol [1][2]

Canonical SMILES CC(C=O)C(=C)C[2]

InChI Key FULBADAVZOAOHS-UHFFFAOYSA-N[2]
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Table 2: Computed Physicochemical Properties

Property Value Source

XLogP3-AA 1.7 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Exact Mass 98.073164938 g/mol PubChem[2]

Monoisotopic Mass 98.073164938 g/mol PubChem[2]

Topological Polar Surface Area 17.1 Å² PubChem[2]

Heavy Atom Count 7 PubChem[2]

Complexity 84.2 PubChem[2]

Synthesis and Reactivity
Proposed Synthesis Route
No specific, experimentally validated synthesis protocol for 2,3-Dimethylbut-3-enal has been

found in the reviewed literature. However, a common method for the synthesis of aldehydes is

the oxidation of primary alcohols. For the related compound, 3-methylbut-3-enal, Swern

oxidation of 3-methylbut-3-en-1-ol is a known synthetic route.[3] A similar approach could

hypothetically be employed for the synthesis of 2,3-Dimethylbut-3-enal from its corresponding

primary alcohol, 2,3-dimethylbut-3-en-1-ol.
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Proposed Synthesis Workflow: Swern Oxidation

2,3-Dimethylbut-3-en-1-ol Alkoxysulfonium Ylide

1. Oxalyl Chloride, DMSO
2. Triethylamine 2,3-Dimethylbut-3-enalIntramolecular Proton Transfer

General Cellular Interactions of α,β-Unsaturated Aldehydes

α,β-Unsaturated Aldehyde
(e.g., Isomer of 80719-79-5)

Cellular Nucleophiles
(e.g., Cysteine residues in proteins, Glutathione)

Michael Addition Cellular Responses
(e.g., Enzyme inhibition, Oxidative stress, Apoptosis)

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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